Cas no 1374654-48-4 (methyl 4-amino-1-fluoro-cyclohexanecarboxylate;hydrochloride)

• Product Name: methyl 4-amino-1-fluoro-cyclohexanecarboxylate;hydrochloride
• CAS No: 1374654-48-4
• MF: C₈H₁₅ClFNO₂
• MW: 211.661605119705
• MDL: MFCD24856455
• CID: 4697695
• PubChem ID: 146157043
• Update Time: 2025-06-08

methyl 4-amino-1-fluoro-cyclohexanecarboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-amino-1-fluoro-, methyl ester, hydrochloride (1:1)
• Methyl 4-amino-1-fluorocyclohexane-1-carboxylate hydrochloride
• methyl 4-amino-1-fluoro-cyclohexanecarboxylate;hydrochloride
• D96630
• 1374654-48-4
• DB-158563
• METHYL 4-AMINO-1-FLUORO-CYCLOHEXANECARBOXYLATE HYDROCHLORIDE
• PB40458
• PS-16419

• MDL： MFCD24856455
• Inchi： 1S/C8H14FNO2.ClH/c1-12-7(11)8(9)4-2-6(10)3-5-8;/h6H,2-5,10H2,1H3;1H
• InChI Key： YMWDRSCMXCHLME-UHFFFAOYSA-N
• SMILES： Cl.FC1(C(=O)OC)CCC(CC1)N

Computed Properties

• Exact Mass: 211.0775346 g/mol
• Monoisotopic Mass: 211.0775346 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3
• Molecular Weight: 211.66

Additional information on methyl 4-amino-1-fluoro-cyclohexanecarboxylate;hydrochloride

Research Brief on Methyl 4-Amino-1-Fluoro-Cyclohexanecarboxylate Hydrochloride (CAS: 1374654-48-4): Recent Advances and Applications

Methyl 4-amino-1-fluoro-cyclohexanecarboxylate hydrochloride (CAS: 1374654-48-4) is a fluorinated cyclohexane derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, including a fluorine atom and an amino group, has been explored for its utility as a building block in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and neurology.

One of the key areas of research involving methyl 4-amino-1-fluoro-cyclohexanecarboxylate hydrochloride is its use as an intermediate in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the incorporation of fluorinated moieties has been shown to enhance the binding affinity and metabolic stability of these inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, with promising results in preclinical models of breast cancer.

In addition to its applications in oncology, this compound has also been investigated for its potential in central nervous system (CNS) drug discovery. The fluorine atom in the cyclohexane ring is known to influence the pharmacokinetic properties of drug candidates, such as blood-brain barrier penetration. A recent publication in ACS Chemical Neuroscience reported the synthesis of novel GABA_A receptor modulators using methyl 4-amino-1-fluoro-cyclohexanecarboxylate hydrochloride as a key intermediate. These modulators showed improved efficacy in animal models of anxiety and epilepsy, suggesting potential therapeutic applications.

The synthetic routes to methyl 4-amino-1-fluoro-cyclohexanecarboxylate hydrochloride have also been a focus of recent research. Advances in catalytic fluorination and asymmetric synthesis have enabled more efficient and scalable production of this compound. A 2024 study in Organic Process Research & Development detailed a novel catalytic system that achieved high yields and enantioselectivity, addressing previous challenges in the large-scale synthesis of fluorinated cyclohexane derivatives.

Despite these promising developments, challenges remain in the optimization of this compound for clinical use. Issues such as off-target effects and metabolic stability require further investigation. Ongoing research is exploring the structural modification of methyl 4-amino-1-fluoro-cyclohexanecarboxylate hydrochloride to improve its selectivity and pharmacokinetic profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive future breakthroughs in this area.

In conclusion, methyl 4-amino-1-fluoro-cyclohexanecarboxylate hydrochloride (CAS: 1374654-48-4) represents a versatile and valuable scaffold in medicinal chemistry. Its applications in kinase inhibitor development and CNS drug discovery highlight its potential to contribute to the next generation of therapeutics. Continued research and innovation in synthetic methodologies will be crucial to unlocking its full potential in drug development.